N-(1,3-benzothiazol-2-yl)-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-ethyl-2-oxobenzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C20H15N3O3S2/c1-2-23-15-10-11-17(12-6-5-7-13(18(12)15)19(23)24)28(25,26)22-20-21-14-8-3-4-9-16(14)27-20/h3-11H,2H2,1H3,(H,21,22)
• InChI Key: USNWPPKYYCOZSO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)S(=O)(=O)NC4=NC5=CC=CC=C5S4)C=CC=C3C1=O
• Molecular Formula: C20H15N3O3S2
• Molecular Weight: 409.5 g/mol

Description

“N-(1,3-benzothiazol-2-yl)-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide” is a chemical compound with the molecular formula C20H15N3O3S2. It has an average mass of 409.481 Da and a monoisotopic mass of 409.055481 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N’-(1,3-benzothiazol-2-yl)-arylamides were synthesized in high yields using hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as FTIR, 1H-NMR, 13C-NMR, and HRMS.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, similar compounds have shown significant biological activity. For example, N-(6-substituted-1,3-benzothiazol-2-yl)benzenesulfonamides were evaluated for their in vivo antidiabetic activity in a non-insulin-dependent diabetes mellitus rat model.

Future Directions

The compound and its analogs could potentially be developed as potent TNF-α inhibitors. Further optimization of the compound for its activity and properties could be a promising direction for future research.